BENGHE Foundational & Exploratory

Check Availability & Pricing

Erythrocentauric Acid: A Technical Overview of a
Natural Coumarin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erythrocentauric acid

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available scientific information on
Erythrocentauric acid, a naturally occurring coumarin derivative. Despite its identification and
isolation, detailed research on its derivatives, specific biological activities, and mechanisms of
action remains limited in publicly accessible scientific literature. This document outlines its
basic characteristics and the pharmacological context of its natural source.

Core Characteristics of Erythrocentauric Acid

Erythrocentauric acid is a natural compound classified under the coumarin family.[1] It has
been isolated from the roots of the medicinal plant Gentiana macrophylla Pall.[2]

Physicochemical Properties

The fundamental physicochemical properties of Erythrocentauric acid are summarized in the
table below. This data is primarily derived from computational models and entries in chemical

databases.
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Property Value Source

Molecular Formula C10HsOa PubChem|[3]

Molecular Weight 192.17 g/mol PubChem][3]
1-ox0-3,4-

IUPAC Name dihydroisochromene-5- PubChem|[3]

carboxylic acid

90921-13-4, 5-
Isochromancarboxylic acid, 1-

Synonyms ] PubChem|[3]
0X0-, 3,4-Dihydro-1-oxo-1H-2-

benzopyran-5-carboxylic acid

Density 1.4+0.1 g/cm3 BOC Sciences[1]

Erythrocentauric Acid Derivatives

Extensive searches of scientific databases did not yield specific information on the synthesis or
biological evaluation of derivatives of Erythrocentauric acid. The development of analogs and
the exploration of structure-activity relationships (SAR) for this compound appear to be
uncharted areas of research.

Biological Activity and Pharmacological Context

There is a significant lack of specific data on the biological activities and mechanism of action
of Erythrocentauric acid itself.

The source plant, Gentiana macrophylla, has a history of use in traditional medicine and has
been investigated for various pharmacological properties.[1][3] Modern studies on Gentiana
macrophylla extracts and its other constituents, such as gentiopicroside and swertiamarin, have
revealed a range of biological effects, including anti-inflammatory, antioxidant, and
hepatoprotective activities.[3] However, it is crucial to note that these activities are attributed to
the whole plant extract or other specific compounds, and not explicitly to Erythrocentauric
acid.

No specific signaling pathways modulated by Erythrocentauric acid have been identified in
the reviewed literature.
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Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of
Erythrocentauric acid and its derivatives are not readily available in the public domain. The
isolation of Erythrocentauric acid from Gentiana macrophylla has been described in the
context of phytochemical analysis, typically involving chromatographic techniques.[1]

A general workflow for the isolation and characterization of natural products like
Erythrocentauric acid is depicted below.

Isolation of Pure Compound |—>| Structure Elucidation

Extraction |—>| Chromatographic Fractionation |—>

Plant Material (Gentiana macrophylla roots) |—>

Click to download full resolution via product page

General workflow for natural product isolation.

Future Research Directions

The current body of knowledge on Erythrocentauric acid is limited to its basic chemical
identity and natural occurrence. This presents a clear opportunity for further research in the
following areas:

» Synthesis of Erythrocentauric Acid and its Derivatives: Development of synthetic routes
would enable the production of sufficient quantities for comprehensive biological screening
and the creation of novel analogs.

» Biological Screening: A broad-based biological screening of Erythrocentauric acid is
warranted to identify potential therapeutic activities.

e Mechanism of Action Studies: Should biological activity be identified, subsequent studies to
elucidate the underlying mechanism of action and identify molecular targets and signaling
pathways would be essential.

In conclusion, Erythrocentauric acid represents a natural product with a defined structure but
a largely unexplored pharmacological profile. The information presented in this guide highlights
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the significant gaps in the scientific literature regarding its derivatives, biological functions, and
mechanisms of action, underscoring the potential for future research in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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